N-(1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4-dimethoxybenzamide

• IUPAC Name: 3,4-dimethoxy-N-[8-methyl-1-(2-methylpropyl)pyrazolo[3,4-b]quinolin-3-yl]benzamide
• InChI: InChI=1S/C24H26N4O3/c1-14(2)13-28-23-18(11-16-8-6-7-15(3)21(16)25-23)22(27-28)26-24(29)17-9-10-19(30-4)20(12-17)31-5/h6-12,14H,13H2,1-5H3,(H,26,27,29)
• InChI Key: AJTWAOGOZNXQJB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C3C(=NN(C3=N2)CC(C)C)NC(=O)C4=CC(=C(C=C4)OC)OC
• Molecular Formula: C24H26N4O3
• Molecular Weight: 418.5 g/mol

Description

“N-(1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4-dimethoxybenzamide” is a chemical compound with the molecular formula C22H21N5O3. It belongs to the class of compounds known as 1H-pyrazolo[3,4-b]quinolines.

Synthesis Analysis

The synthesis of 1H-pyrazolo[3,4-b]quinolines, the class of compounds to which the molecule belongs, has been a subject of research for over 100 years. The main methods of synthesis include Friedländer condensation, synthesis from anthranilic acid derivatives, and multicomponent synthesis.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrazole and quinoline fragment. The parent structure can be modified with a number of substituents that have a great influence on the physical, photophysical, and biological properties.

Chemical Reactions Analysis

The chemical reactions involving 1H-pyrazolo[3,4-b]quinolines are diverse, given the variety of substituents that can be attached to the parent structure. The Friedländer condensation of o-aminocarbonyl compounds with carbonyl systems that contain the active α-methylene group is one of the most important methods of quinoline synthesis.

Physical And Chemical Properties Analysis

The molecular formula of “this compound” is C22H21N5O3, with an average mass of 403.434 Da and a monoisotopic mass of 403.164429 Da.

Scientific Research Applications

Anticancer Properties

Anti-Inflammatory Activity

Neuroprotective Effects

Antimicrobial Activity

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Analgesic Potential

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Antiviral Applications

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Silva, V. L. M., et al. (2022). 1H-Pyrazolo[3,4-b]pyridines: Synthesis and Biomedical Applications. Molecules, 27(7), 2237.Additional information on anticancer properties.More details on anti-inflammatory activity.Neuroprotective effects research. : Antimicrobial studies. : Analgesic potential investigations. : Antiviral applications and challenges.

Future Directions

1H-pyrazolo[3,4-b]quinolines, including “N-(1-isobutyl-8-methyl-1H-pyrazolo[3,4-b]quinolin-3-yl)-3,4-dimethoxybenzamide”, have potential applications as fluorescent sensors and biologically active compounds. Future research may focus on exploring these applications further and developing more efficient synthesis methods.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit cyclin-dependent kinases (cdks), which play a crucial role in cell cycle regulation .

Mode of Action

It’s likely that it interacts with its targets (potentially cdks) by binding to the active site, thereby inhibiting the kinase activity and leading to cell cycle arrest .

Biochemical Pathways

If the compound does indeed target cdks, it would affect the cell cycle regulation pathway, leading to halted cell division and potential apoptosis .

Result of Action

If it does inhibit cdks, it could lead to cell cycle arrest and potentially induce apoptosis .